Cas no 479639-96-8 (1-(3-chlorothiophen-2-yl)ethane-1,2-diol)

1-(3-chlorothiophen-2-yl)ethane-1,2-diol structure
479639-96-8 structure
Product Name:1-(3-chlorothiophen-2-yl)ethane-1,2-diol
CAS No:479639-96-8
MF:C6H7ClO2S
MW:178.636579751968
CID:3181203
PubChem ID:22598083
Update Time:2025-04-21

1-(3-chlorothiophen-2-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1,2-ETHANEDIOL, 1-(3-CHLORO-2-THIENYL)-
    • 1-(3-chlorothiophen-2-yl)ethane-1,2-diol
    • SCHEMBL5252601
    • 479639-96-8
    • EN300-1678610
    • Inchi： 1S/C6H7ClO2S/c7-4-1-2-10-6(4)5(9)3-8/h1-2,5,8-9H,3H2
    • InChI Key： NKITYMWGSZMURQ-UHFFFAOYSA-N
    • SMILES： ClC1C=CSC=1C(CO)O

Computed Properties

  • Exact Mass: 177.9855283g/mol
  • Monoisotopic Mass: 177.9855283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 68.7Ų

1-(3-chlorothiophen-2-yl)ethane-1,2-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1678610-1g
1-(3-chlorothiophen-2-yl)ethane-1,2-diol
 479639-96-8
1g
 $986.0 2023-09-20
Enamine
EN300-1678610-5g
1-(3-chlorothiophen-2-yl)ethane-1,2-diol
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Enamine
EN300-1678610-10g
1-(3-chlorothiophen-2-yl)ethane-1,2-diol
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10g
 $4236.0 2023-09-20
Enamine
EN300-1678610-0.05g
1-(3-chlorothiophen-2-yl)ethane-1,2-diol
 479639-96-8
0.05g
 $827.0 2023-09-20
Enamine
EN300-1678610-0.1g
1-(3-chlorothiophen-2-yl)ethane-1,2-diol
 479639-96-8
0.1g
 $867.0 2023-09-20
Enamine
EN300-1678610-0.25g
1-(3-chlorothiophen-2-yl)ethane-1,2-diol
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0.25g
 $906.0 2023-09-20
Enamine
EN300-1678610-0.5g
1-(3-chlorothiophen-2-yl)ethane-1,2-diol
 479639-96-8
0.5g
 $946.0 2023-09-20
Enamine
EN300-1678610-1.0g
1-(3-chlorothiophen-2-yl)ethane-1,2-diol
 479639-96-8
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 $1286.0 2023-05-23
Enamine
EN300-1678610-2.5g
1-(3-chlorothiophen-2-yl)ethane-1,2-diol
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 $1931.0 2023-09-20
Enamine
EN300-1678610-5.0g
1-(3-chlorothiophen-2-yl)ethane-1,2-diol
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 $3728.0 2023-05-23

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